Cas no 887220-96-4 (3-phenyl-1,4,8-triazaspiro4.5dec-3-en-2-one)

3-phenyl-1,4,8-triazaspiro4.5dec-3-en-2-one structure
887220-96-4 structure
Product Name:3-phenyl-1,4,8-triazaspiro4.5dec-3-en-2-one
CAS No:887220-96-4
MF:C13H15N3O
MW:229.277702569962
MDL:MFCD06751102
CID:3158131
PubChem ID:7470558
Update Time:2025-04-21

3-phenyl-1,4,8-triazaspiro4.5dec-3-en-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-Phenyl-1,4,8-triaza-spiro[4.5]dec-3-en-2-one
    • F3062-0002
    • AKOS001765710
    • SR-01000024838
    • SR-01000024838-1
    • BS-3090
    • 887220-96-4
    • STL134127
    • VU0421891-2
    • EN300-234960
    • 3-phenyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one
    • 3-phenyl-1,4,8-triazaspiro4.5dec-3-en-2-one
    • MDL: MFCD06751102
    • Inchi: 1S/C13H15N3O/c17-12-11(10-4-2-1-3-5-10)15-13(16-12)6-8-14-9-7-13/h1-5,14H,6-9H2,(H,16,17)
    • InChI Key: FOGBSBXOAACIHS-UHFFFAOYSA-N
    • SMILES: O=C1C(C2C=CC=CC=2)=NC2(CCNCC2)N1

Computed Properties

  • Exact Mass: 229.121512110g/mol
  • Monoisotopic Mass: 229.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 53.5Ų

3-phenyl-1,4,8-triazaspiro4.5dec-3-en-2-one Pricemore >>

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